Cas no 14429-09-5 (Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-)

Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, is a heterocyclic organic compound with a partially hydrogenated isoquinoline backbone and two methyl substituents at the 1- and 2-positions. This structure imparts unique reactivity and stability, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its saturated ring system enhances solubility in organic solvents, while the methyl groups influence steric and electronic properties, enabling selective functionalization. The compound is particularly useful in the development of alkaloid-derived bioactive molecules, where its rigid framework serves as a scaffold for further modifications. High purity grades are available to ensure consistency in research and industrial applications.
Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl- structure
14429-09-5 structure
Product Name:Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-
CAS No:14429-09-5
MF:C11H15N
MW:161.243502855301
CID:1314761
PubChem ID:589727
Update Time:2025-06-07

Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-
    • 1,2,3,4-Tetrahydro-1,2-dimethylisoquinoline
    • 1,2-dimethyl-3,4-dihydro-1H-isoquinoline
    • 1,2-dimethyl-3,4-dihydroisoquinoline
    • G79269
    • 1,2-Dimethyl-1,2,3,4-tetrahydroisoquinoline #
    • DTXSID90343438
    • 1,2-Dimethyl-1,2,3,4-tetrahydroisoquinoline
    • ANEGOXNGPXRGPY-UHFFFAOYSA-N
    • MFCD24393052
    • SCHEMBL811761
    • 14429-09-5
    • SY326501
    • Inchi： 1S/C11H15N/c1-9-11-6-4-3-5-10(11)7-8-12(9)2/h3-6,9H,7-8H2,1-2H3
    • InChI Key： ANEGOXNGPXRGPY-UHFFFAOYSA-N
    • SMILES： N1(C)CCC2C=CC=CC=2C1C

Computed Properties

  • Exact Mass: 161.12055
  • Monoisotopic Mass: 161.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24

Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl- Pricemore >>

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Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:14429-09-5)Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-
Order Number:A980976
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:48
Price ($):792.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:14429-09-5)Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-
A980976
Purity:99%
Quantity:1g
Price ($):792.0
Email